2D molecular crystal lattices: advances in their synthesis, characterization, and application
Journal of Materials Chemistry A Pub Date: 2019-08-22 DOI: 10.1039/C9TA06534B
Abstract
This review identifies how recent advances in controlling the structure and properties of MOF and COF thin films can be used to establish 2D molecular crystals as a new material platform with key applications in catalysis, sensing, separations, and electronics. In addition to summarizing research efforts surrounding the synthesis, characterization and utilization of 2D and thin film MOFs and COFs, this review identifies exigent challenges in their development, and motivates the search for new synthetic methods, advanced analytical techniques, and creative applications. Ultimately, 2D molecular lattices, be they 2D MOFs or COFs, are a compelling platform through which to discover new and emergent properties and to expand the library of 2D materials.
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